N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]propanamide

• IUPAC Name: N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]propanamide
• InChI: InChI=1S/C15H20N2O2S/c1-4-14(18)16-15-17(8-9-19-5-2)12-7-6-11(3)10-13(12)20-15/h6-7,10H,4-5,8-9H2,1-3H3
• InChI Key: CWYQPQUKFMUQIM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N=C1N(C2=C(S1)C=C(C=C2)C)CCOCC
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]propanamide, also known as EMBT, is a synthetic compound that belongs to the class of benzothiazole derivatives. EMBT has been studied for its various applications, including scientific research, due to its unique chemical properties.

Scientific Research Applications

Therapeutic Potential and Anticancer Applications

Benzothiazole derivatives, including compounds similar in structure to N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]propanamide, have been extensively explored for their therapeutic potential. The benzothiazole nucleus is recognized for its broad spectrum of antimicrobial, anti-inflammatory, antidiabetic, and notably, anticancer activities. The structural simplicity of benzothiazoles like 2-arylbenzothiazoles underscores their potential as antitumor agents, with some compounds currently under development for cancer treatment. This signifies the growing importance of benzothiazole derivatives in drug discovery, leveraging their ability to serve as ligands for various biomolecules, thereby aiding in the development of chemotherapeutic agents (Kamal, Hussaini, & Malik, 2015).

Structural Activity Relationship and Medicinal Chemistry

The unique structure of benzothiazoles, characterized by a methine center within the thiazole ring, renders them crucial in medicinal chemistry. Benzothiazoles and their derivatives exhibit a vast array of pharmacological activities with minimal toxicity. Their derivatives have shown enhanced activities across various fields of chemistry, establishing the benzothiazole scaffold as a significant entity in medicinal chemistry. The versatility and therapeutic applications of benzothiazole derivatives, ranging from antiviral and antimicrobial to anti-allergic and anti-cancer activities, highlight their rapid development and interest in medicinal chemistry (Bhat & Belagali, 2020).

Antimicrobial and Antiviral Agents

Benzothiazole moieties and their derivatives have been recognized as substantial classes of compounds within pharmaceutical chemistry, exhibiting therapeutic capabilities such as antitumor, anticancer, antioxidant, antidiabetic, antiviral, antimicrobial, and antimalarial activities. The wide-ranging pharmacological properties of benzothiazole derivatives, alongside their role in the development of antibiotics like penicillin and cephalosporin, underscore their potential in addressing the global concern of multi-drug resistant pathogens and the emergence of severe causative agents like SARS-CoV-2 (Elamin, Abd Elaziz, & Abdallah, 2020).